3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole

• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol
• IUPAC Name: 3-[[4-(4-methylphenyl)sulfonylpiperazin-1-yl]methyl]-1H-indole
• InChI: InChI=1S/C20H23N3O2S/c1-16-6-8-18(9-7-16)26(24,25)23-12-10-22(11-13-23)15-17-14-21-20-5-3-2-4-19(17)20/h2-9,14,21H,10-13,15H2,1H3
• InChI Key: OMDYQKZUZPUTCJ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CNC4=CC=CC=C43

Description

3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole, also known as SB-269970, is a selective serotonin 5-HT7 receptor antagonist. This compound has been studied for its potential therapeutic applications in various neurological and psychiatric disorders, such as depression, anxiety, schizophrenia, and Alzheimer's disease.

Mechanism of Action

3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole acts as a selective antagonist of the 5-HT7 receptor, which is a G protein-coupled receptor that is widely expressed in the brain and other tissues. This receptor is involved in various physiological processes, such as circadian rhythm regulation, sleep-wake cycle, learning, and memory. By blocking the 5-HT7 receptor, 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole modulates the activity of several neurotransmitter systems, such as dopamine, glutamate, and GABA, which are implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole has been shown to have several biochemical and physiological effects in animal models and cell cultures. For example, this compound has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. In addition, 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole has been shown to reduce the activity of acetylcholinesterase, which is an enzyme that breaks down acetylcholine, a neurotransmitter that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole in lab experiments is its selectivity for the 5-HT7 receptor, which allows for specific modulation of this receptor without affecting other serotonin receptors. This compound also has good pharmacokinetic properties, such as high oral bioavailability and good blood-brain barrier penetration. However, one of the limitations of 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole is its relatively low potency, which requires high doses to achieve therapeutic effects.

Future Directions

There are several future directions for research on 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole and its potential therapeutic applications. One area of interest is the role of this compound in neuroinflammation, which is a common feature of various neurological disorders. Another area of interest is the potential use of 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole as an adjunct therapy in combination with other drugs, such as antipsychotics or antidepressants. Finally, the development of more potent and selective 5-HT7 receptor antagonists may provide new opportunities for the treatment of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole involves several steps, including the reaction of 4-methylbenzenesulfonyl chloride with piperazine, followed by the reaction of the resulting intermediate with 1H-indole-3-carboxaldehyde. The final product is obtained after purification and characterization by various analytical techniques, such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole has been extensively studied in preclinical and clinical research for its potential therapeutic applications. In animal models, this compound has shown promising results in reducing anxiety-like behaviors, improving cognitive function, and enhancing memory consolidation. In addition, 3-({4-[(4-methylphenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole has been shown to have neuroprotective effects in various neurological disorders, such as Parkinson's disease and traumatic brain injury.